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Compound of Interest

Compound Name:
N-Boc-1-trityl-L-histidine Methyl

Ester

Cat. No.: B13908625

Get Quote

Molecule Profile & Physicochemical Logic[1][2]
To master the solubility of Boc-His(Trt)-OMe, one must first understand the competing forces

within the molecule.[1] It is not merely an amino acid; it is a "hydrophobic sandwich."[1]

N-Terminus (Boc): The tert-butyloxycarbonyl group is lipophilic and acid-labile.[1]

Side Chain (Trt): The Trityl (triphenylmethyl) group is the dominant solubility driver. It is

massive, sterically bulky, and intensely hydrophobic (aromatic stacking).

C-Terminus (OMe): The methyl ester removes the zwitterionic character of the free acid,

further reducing solubility in aqueous or highly polar media and increasing solubility in

organic solvents.

The Challenge: While the core histidine imidazole is polar, the Trityl and Boc shielding renders

the molecule highly lipophilic. The primary failure mode in DMF is not "insolubility" in the

traditional sense, but hydrophobic aggregation or gelation due to π-π stacking of the trityl

groups [1][2].

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13908625#bc-rfq
https://www.medchemexpress.com/boc-his-ome.html
https://www.medchemexpress.com/boc-his-ome.html
https://www.medchemexpress.com/boc-his-ome.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13908625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Data Summary
Property Value / Characteristic Implication for Handling

Molecular Weight ~497.6 g/mol
Moderate size, but high

effective volume due to Trt.[1]

Hydrophobicity High (LogP > 5 est.)[1]
Insoluble in water.[1] Requires

organic solvents.[1][2][3]

Preferred Solvents DCM, CHCl₃, DMF, NMP
DCM often dissolves it faster

than DMF due to lipophilicity.

Storage -20°C, Desiccated
Hygroscopic. Water is the

enemy of solubility here.

The Solubility Matrix: DMF vs. DCM
The choice between DMF (Dimethylformamide) and DCM (Dichloromethane) depends on your

downstream application (e.g., coupling reaction vs. recrystallization).

Solvent A: Dichloromethane (DCM)[1][5][6]
Mechanism: DCM interacts favorably with the lipophilic Trityl and Boc groups via London

dispersion forces.

Performance: Excellent. usually yields a clear solution rapidly at high concentrations (0.1 M –

0.5 M).[1]

Risk: Volatility.[1] Concentration changes rapidly due to evaporation.[1]

Best For: Initial dissolution, transfers, and reactions requiring non-polar environments.

Solvent B: Dimethylformamide (DMF)[1][3][6][7]
Mechanism: Polar aprotic solvent.[1] Disrupts hydrogen bonding but struggles to solvate

large hydrophobic patches (Trityl) if water is present.[1]

Performance: Good, but prone to "structuring" or gelation at high concentrations.
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Risk: Hygroscopicity.[1] DMF absorbs atmospheric water, which acts as an anti-solvent for

the Trityl group, causing immediate cloudiness [3].

Best For: Peptide coupling reactions (SPPS), heating (if necessary).[1]

Troubleshooting Wizard (Q&A)
Scenario A: "My solution in DMF is cloudy/milky
immediately after mixing."
Diagnosis:Water Contamination. The Trityl group is extremely intolerant of water. Even 0.5%

water content in "dry" DMF can cause the hydrophobic Boc-His(Trt)-OMe to precipitate or form

a micro-emulsion.[1]

Fix:

Dry your DMF over activated 4Å molecular sieves for 24 hours.

Ensure the Boc-His(Trt)-OMe powder was warmed to room temperature before opening

the bottle (preventing condensation).

Rescue: Add a small amount of DCM (10-20% v/v) to the DMF mixture. The DCM helps

solvate the hydrophobic Trityl shell, clarifying the solution.

Scenario B: "The solution formed a viscous gel or
'jelly'."
Diagnosis:Hydrophobic Aggregation / Stacking. At high concentrations (>0.2 M), the Trityl

groups stack (π-π interactions), and the protected amides hydrogen bond, creating a

supramolecular network [4].

Fix:

Sonication: Apply ultrasonic energy (bath sonicator) for 5–10 minutes. This mechanically

disrupts the non-covalent network.

Chaotropic Salts: If compatible with your reaction, add LiCl (Lithium Chloride) to a final

concentration of 0.4 M. LiCl disrupts hydrogen bonding networks in DMF.
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Co-solvent: Switch to NMP (N-Methyl-2-pyrrolidone).[1] NMP often has better solvating

power for high-Trityl content sequences than DMF [5].[1]

Scenario C: "I need to heat it to dissolve. Is that safe?"
Diagnosis:Thermal Instability Risk.

Answer:Proceed with Caution.

Safe Zone: Heating to 30–40°C is generally safe and effective for dissolution.[1]

Danger Zone: Avoid heating >50°C in DMF for prolonged periods.[1] DMF decomposes to

dimethylamine over time, which can prematurely remove Fmoc groups (if present in a

larger scheme) or cause racemization of the Histidine (even with Trt protection) [6].

Protocol: Use a water bath, not a hot plate, to ensure even heat distribution.

Validated Experimental Protocols
Protocol 1: Standard Dissolution (The "Dry" Method)
Use this for standard peptide coupling preparation.

Equilibration: Allow the vial of Boc-His(Trt)-OMe to reach room temperature (20–25°C) inside

a desiccator.

Weighing: Weigh the required mass into a dry glass vial.

Solvent Addition (Stepwise):

Targeting DMF solution: Do not add pure DMF immediately.[1]

Add DCM first (approx. 10% of final volume) to wet the powder and dissolve the

hydrophobic shell.

Vortex until a clear concentrate is formed.[1]

Dilute to volume with dry DMF.[1]
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Verification: Hold the vial up to a light source. The solution should be crystal clear. If

"shimmering" (schlieren lines) persists, vortex again.[1]

Protocol 2: The "Rescue" Method (For Stubborn
Aggregates)
Use this if the standard method results in a gel or precipitate.

Additive: Add 10% (v/v) TFE (Trifluoroethanol) or HFIP (Hexafluoroisopropanol) to the

suspension.

Why? These fluorinated alcohols are potent disruptors of peptide secondary structure and

hydrophobic aggregates.[1]

Sonication: Sonicate at 40 kHz for 10 minutes at ambient temperature.

Observation: If the solution clears, proceed. If not, filter through a 0.45 µm PTFE filter (do not

use Nylon, which binds proteins/peptides) to remove insoluble particulates (likely salts or

impurities).

Visual Troubleshooting Logic
The following diagram illustrates the decision-making process for dissolving Boc-His(Trt)-OMe.
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Caption: Decision tree for optimizing solubility. Green paths indicate optimal workflows; red

nodes indicate failure modes requiring intervention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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